Cas no 1446819-16-4 (Tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate
• CAS No: 1446819-16-4
• MF: C₂₁H₃₀F₃N₃O₂
• MW: 413.477015972137
• CID: 6793253
• PubChem ID: 89677022
• Update Time: 2025-10-29

Tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• WS-00675
• tert-butyl 4-[[2-pyrrolidin-1-yl-4-(trifluoromethyl)phenyl]methyl]piperazine-1-carboxylate
• 1446819-16-4
• E71457
• MFCD32695263
• tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate
• SCHEMBL15093970
• t-Butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benZyl)piperaZine-1-carboxylate
• VGHKBHOONDBNAK-UHFFFAOYSA-N
• TQR0368
• 1-Boc-4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine
• Tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate

• Inchi： 1S/C21H30F3N3O2/c1-20(2,3)29-19(28)27-12-10-25(11-13-27)15-16-6-7-17(21(22,23)24)14-18(16)26-8-4-5-9-26/h6-7,14H,4-5,8-13,15H2,1-3H3
• InChI Key： VGHKBHOONDBNAK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)N1CCCC1)CN1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 413.22901169g/mol
• Monoisotopic Mass: 413.22901169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 36Ų

Additional information on Tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate

Tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate (CAS No: 1446819-16-4) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, polymer synthesis, and advanced materials research.

tert-butyl groups are commonly used in organic chemistry as protecting groups for carboxylic acids, and their presence in this compound suggests a role in stabilizing the molecule during synthesis or as part of a larger functional group. The piperazine ring, a six-membered amine-containing structure, is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it valuable in medicinal chemistry for drug design.

The pyrrolidine moiety, a five-membered amine ring, adds flexibility and additional hydrogen bonding capabilities to the molecule. Its integration into the structure enhances the compound's ability to interact with biological targets, making it a candidate for bioactive agents. The trifluoromethyl group introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity.

Recent studies have highlighted the importance of such multifunctional compounds in creating advanced materials with tailored properties. For instance, the combination of tert-butyl, piperazine, and pyrrolidine groups allows for fine-tuning of the compound's solubility, stability, and reactivity. These attributes are crucial for applications ranging from catalysis to polymer modification.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and coupling reactions. The use of tert-butyl as a protecting group simplifies intermediate isolation and purification steps during the synthesis process.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their sustainability. Research indicates that compounds with trifluoromethyl groups can undergo biotransformation under specific conditions, though further studies are needed to fully characterize their environmental impact.

Looking ahead, the integration of machine learning algorithms into chemical design could accelerate the discovery of novel applications for this compound. By predicting its interactions with various biological systems or its performance in different chemical environments, researchers can optimize its use in emerging technologies.

In conclusion, tert-butyl 4-(2-(pyrrolidin-1-yl)-4-(trifluoromethyl)benzyl)piperazine-1-carboxylate represents a promising building block for modern chemistry. Its unique combination of functional groups offers versatility across multiple disciplines, positioning it as a key player in future scientific advancements.